N-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide

• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol
• IUPAC Name: N-(4-methoxyphenyl)-1-(4-methylphenyl)-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C17H16N4O2/c1-12-3-7-14(8-4-12)21-11-18-16(20-21)17(22)19-13-5-9-15(23-2)10-6-13/h3-11H,1-2H3,(H,19,22)
• InChI Key: HQJVPRIGYZLNTQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C=NC(=N2)C(=O)NC3=CC=C(C=C3)OC

Description

N-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide, also known as MMT or MTIC, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of triazole derivatives, which have been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in the inflammatory response. In addition, N-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been shown to induce apoptosis (programmed cell death) in cancer cells, which may contribute to its antitumor activity.
Biochemical and Physiological Effects:
N-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been shown to possess a wide range of biochemical and physiological effects, including the inhibition of COX-2 and LOX activity, the induction of apoptosis in cancer cells, and the inhibition of bacterial growth. In addition, N-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been shown to possess antioxidant activity, which may contribute to its anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide in lab experiments is its wide range of biological activities, which makes it a versatile tool for studying various biological processes. However, one of the limitations of using N-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide, including:
1. Further studies on the mechanism of action of N-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide, particularly its effects on signaling pathways involved in the inflammatory response.
2. Development of more efficient synthesis methods for N-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide, which may help to reduce its cost and increase its availability for research purposes.
3. Studies on the potential use of N-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide as a therapeutic agent for various diseases, including cancer and inflammatory disorders.
4. Investigation of the potential synergistic effects of N-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide in combination with other drugs or compounds.
In conclusion, N-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It possesses a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties, and has been shown to inhibit the activity of certain enzymes involved in the inflammatory response. While N-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has several advantages for use in lab experiments, its potential toxicity may limit its use in certain experiments. Nevertheless, there are several future directions for research on N-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide, including further studies on its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide can be achieved through various methods, including the reaction of 4-methoxyaniline with 4-methylphenyl isocyanate and subsequent cyclization with hydrazine hydrate. Other methods include the reaction of 4-methoxyphenylhydrazine with 4-methylbenzoyl chloride and subsequent cyclization with triethylorthoformate.

Scientific Research Applications

N-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been extensively studied for its potential applications in scientific research. It has been shown to possess a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. In addition, N-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-1,2,4-triazole-3-carboxamide has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response.